Cas no 1210657-42-3 (4-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine)

• Product Name: 4-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine
• CAS No: 1210657-42-3
• MF: C₁₆H₂₀N₄O₂
• MW: 300.355603218079
• CID: 6309253
• PubChem ID: 45540388
• Update Time: 2025-05-20

4-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine Chemical and Physical Properties

Names and Identifiers

• 4-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine
• F5596-0387
• AKOS024514731
• 1210657-42-3
• [4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-pyridin-4-ylmethanone
• (4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(pyridin-4-yl)methanone
• 4-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine

• Inchi： 1S/C16H20N4O2/c1-11(2)14-18-19-15(22-14)12-5-9-20(10-6-12)16(21)13-3-7-17-8-4-13/h3-4,7-8,11-12H,5-6,9-10H2,1-2H3
• InChI Key： ATTXGTDDGODDHR-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NN=C1C1CCN(C(C2C=CN=CC=2)=O)CC1

Computed Properties

• Exact Mass: 300.15862589g/mol
• Monoisotopic Mass: 300.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 4-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine

Professional Introduction to Compound with CAS No 1210657-42-3 and Product Name: 4-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine

Compound with the CAS number 1210657-42-3 and the product name 4-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural features and potential applications in pharmaceutical development. The intricate molecular architecture of this compound, characterized by a pyridine core linked to an oxadiazole ring and a piperidine moiety, positions it as a promising candidate for further exploration in drug discovery and molecular biology.

The< strong>propan-2-yl substituent in the compound's structure contributes to its complex reactivity and binding properties. This side chain enhances the compound's ability to interact with biological targets, making it a valuable scaffold for designing novel therapeutic agents. The oxadiazole ring, a heterocyclic component known for its stability and bioactivity, further enriches the compound's pharmacophoric potential. Such structural elements are often exploited in medicinal chemistry to modulate receptor binding and improve drug efficacy.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological pathways. The< strong>piperidine moiety in this compound is particularly relevant in this context, as piperidine derivatives have shown promise in treating various neurological disorders. The combination of the pyridine core, oxadiazole ring, and piperidine side chain creates a multifaceted pharmacological profile that could be leveraged for therapeutic applications.

Current research in the field of chemical biology has highlighted the importance of understanding molecular interactions at a detailed level. The< strong>4-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine structure provides an excellent platform for studying these interactions. Its ability to engage with multiple biological targets makes it a versatile tool for researchers investigating complex signaling pathways. This compound's potential to serve as an intermediate in the synthesis of more complex molecules also underscores its significance in synthetic chemistry.

The< strong>CAS No 1210657-42-3 identifier ensures that researchers can reliably access and reference this compound. The CAS system provides a standardized way to classify chemical substances, facilitating accurate documentation and communication in scientific literature. This compound's unique registration number underscores its distinct identity and role in ongoing research projects.

The< strong>pyridine-based core of this molecule is particularly noteworthy due to its prevalence in many biologically active compounds. Pyridine derivatives are known for their broad range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of additional functional groups into this core structure enhances its potential as a therapeutic agent. The oxadiazole ring further contributes to this potential by providing additional sites for interaction with biological targets.

In the realm of drug discovery, the< strong>1,3,4-oxadiazol scaffold is increasingly recognized for its versatility. This heterocycle has been incorporated into numerous lead compounds that have advanced into clinical trials. Its stability under various conditions and its ability to engage with biological receptors make it an attractive component for medicinal chemistry efforts. The specific configuration of the oxadiazole ring in this compound enhances its binding affinity and selectivity towards certain targets.

The< strong>piperidine-carbonyl linkage in the molecule is another key feature that contributes to its pharmacological properties. This group is known to enhance solubility and bioavailability, which are critical factors in drug development. Additionally, the carbonyl group provides a site for further functionalization, allowing researchers to tailor the compound's properties for specific applications.

Ongoing studies are exploring the potential applications of this compound in various therapeutic areas. Its unique structural features make it a candidate for treating conditions ranging from neurological disorders to inflammatory diseases. Researchers are particularly interested in its potential as an antagonist or agonist at specific receptors or as a modulator of enzyme activity.

The synthesis of< strong>4-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}pyridine involves multiple steps that highlight the ingenuity of modern synthetic chemistry techniques. The process requires careful optimization to ensure high yields and purity. Advances in catalytic methods have made it possible to construct complex molecules like this one with greater efficiency than was previously possible.

The< strong>CAS No 1210657-42-3 registration also serves as a testament to the compound's significance in industrial and academic research settings. Companies specializing in fine chemicals often produce compounds like this one under strict quality control measures to meet the demands of researchers worldwide. The availability of such compounds through reliable suppliers ensures that scientists can continue their investigations without interruption.

In conclusion, Compound with CAS No 1210657-42-3 and Product Name: 4-{4-5-(propan-2-y) l -1 , 3 , 4 - ox adia z ol - 2 - y l piper id ine - 1 - carb on y l } py rid ine represents a significant advancement in chemical and biomedical research . Its unique structural features , coupled with its potential applications , make it a valuable asset for researchers working on cutting-edge therapeutic agents . As our understanding of molecular interactions continues to grow , compounds like this one will play an increasingly important role in drug discovery and development .